Cangorinine E-1

• Molecular Formula: C43H49NO18
• Molecular Weight: 867.8 g/mol
• InChI: InChI=1S/C43H49NO18/c1-20-21(2)37(50)61-34-32(57-24(5)47)36(59-26(7)49)42(19-54-22(3)45)35(58-25(6)48)31(56-23(4)46)30-33(60-38(51)27-13-11-10-12-14-27)43(42,41(34,9)53)62-40(30,8)18-55-39(52)29-17-44-16-15-28(20)29/h10-17,20-21,30-36,53H,18-19H2,1-9H3/t20?,21?,30-,31-,32+,33-,34+,35-,36+,40+,41+,42-,43+/m1/s1
• InChIKey: OSRVDUIIEIKWRP-QIMXLZNVSA-N

Cangorinine E-1 Procurement Guide

Cangorinine E-1 (CAS: 155944-24-4), also designated as compound 11 in key literature, is a dihydroagarofuran sesquiterpenoid alkaloid isolated from the dried roots of Tripterygium wilfordii [1]. It belongs to the sesquiterpene pyridine alkaloid (SPA) class and features a complex polyoxygenated core with multiple acetyl, benzoyl, and nicotinoyl ester moieties [2]. The compound is recognized for its plant metabolite role and is primarily investigated for its antiviral properties, specifically its weak inhibitory effects against herpes simplex virus type II (HSV-2) .

Source Plant metabolite from Maytenus ilicifolia and Tripterygium wilfordii

Research context Dihydroagarofuran alkaloid for antiprotozoal and antiviral pathway studies

• [1] Luo Y, Pu X, Luo G, et al. Dihydroagarofuran derivatives from the dried roots of Tripterygium wilfordii. J Nat Prod. 2012;75(1):98-102. PMID: 22148431. View Source
• [2] ChEBI: cangorinine E-1 (CHEBI:132395). European Bioinformatics Institute. Updated 2016-07-12. View Source

Why Cangorinine E-1 Is Not Interchangeable

Sesquiterpene pyridine alkaloids (SPAs) exhibit highly variable biological activities driven by subtle differences in their esterification patterns and stereochemistry. Within the dihydroagarofuran subclass, even minor structural variations can shift activity from weak to moderate anti-HSV-2 inhibition, as demonstrated by the comparison between Cangorinine E-1 (compound 11) and its co-isolated analog compound 17 [1]. Furthermore, the compound's specific lipophilicity (LogP 2.1) and high topological polar surface area (tPSA 253 Ų) [2] distinguish it from simpler dihydroagarofuran cores (e.g., cis-dihydroagarofuran, XLogP3 3.9) [3], potentially impacting cellular permeability and off-target interactions. These quantitative and structural divergences underscore that in-class compounds are not functionally equivalent, necessitating compound-specific validation.

Cangorinine E-1

Generic sesquiterpene pyridine alkaloid

Antiprotozoal selectivity Close analogs (e.g., mayteine) may not share the same Leishmania or Trypanosoma activity profile.

Esterification pattern Variations in pyridine substitution and ester groups can shift target-pathway response.

• [1] Luo Y, Pu X, Luo G, et al. Dihydroagarofuran derivatives from the dried roots of Tripterygium wilfordii. J Nat Prod. 2012;75(1):98-102. PMID: 22148431. View Source
• [2] InvivoChem. Cangorinine E-1 (CAS 155944-24-4) Product Datasheet: Physicochemical Properties. View Source
• [3] Plantaedb. Dihydroagarofuran (cis-) Physicochemical Properties. View Source

Cangorinine E-1 Comparative Evidence

Antileishmanial Selectivity

In a direct head-to-head in vitro assay, Cangorinine E-1 (compound 11) exhibited weak inhibition against HSV-2, whereas compound 17 (a related dihydroagarofuran ester) displayed moderate inhibition under identical experimental conditions [1]. While quantitative IC50 values were not explicitly reported, the qualitative differentiation—'weak' versus 'moderate'—was established in the same fraction-guided bioactivity study from T. wilfordii root extract, providing a direct intra-assay comparison.

Antileishmanial Selectivity

Data to verify

Cangorinine E-1: IC50 1.4 µM (L. chagasi); CC50 1800 µM

Mayteine: IC50 > 100 µM (inactive)

Supports antiprotozoal selectivity screening context.

Selectivity index >1285 requires independent replication.

Evidence Dimension	In vitro anti-HSV-2 inhibitory activity
Target Compound Data	Weak inhibition (qualitative descriptor)
Comparator Or Baseline	Compound 17 (dihydroagarofuran ester): Moderate inhibition (qualitative descriptor)
Quantified Difference	Not quantified (qualitative rank: weak < moderate)
Conditions	Aqueous EtOH extract of Tripterygium wilfordii roots; in vitro antiherpetic activity assay

Why This Matters

This intra-study differentiation confirms that Cangorinine E-1 is not the most potent anti-HSV-2 agent within its co-isolated series, guiding researchers to select the appropriate analog for specific potency or selectivity requirements.

• [1] Luo Y, Pu X, Luo G, et al. Dihydroagarofuran derivatives from the dried roots of Tripterygium wilfordii. J Nat Prod. 2012;75(1):98-102. PMID: 22148431. View Source

Anti-Trypanosomal Activity

Cangorinine E-1 exhibits a calculated LogP of 2.1 [1], indicating moderate lipophilicity. In contrast, the unadorned cis-dihydroagarofuran core scaffold has a reported XLogP3 of 3.90 [2]. This cross-study comparable metric demonstrates that the extensive esterification (five acetyl groups, one benzoyl, one nicotinoyl) in Cangorinine E-1 significantly increases polarity relative to the hydrocarbon sesquiterpene skeleton.

Anti-Trypanosomal Activity

Data to verify

Cangorinine E-1: IC50 41.9 µM (T. cruzi)

Mayteine: IC50 > 100 µM (inactive)

Indicates broader antiprotozoal model context.

Reproducibility and endpoint specificity to verify.

Evidence Dimension	Calculated partition coefficient (LogP)
Target Compound Data	LogP = 2.1
Comparator Or Baseline	cis-Dihydroagarofuran core scaffold: XLogP3 = 3.90
Quantified Difference	ΔLogP = 1.8 (more hydrophilic)
Conditions	In silico prediction / calculated values from different sources

Why This Matters

The lower LogP value implies potentially different membrane permeability and aqueous solubility profiles, which are critical considerations for in vitro assay design, formulation development, and pharmacokinetic predictions.

• [1] InvivoChem. Cangorinine E-1 (CAS 155944-24-4) Product Datasheet: Physicochemical Properties. View Source
• [2] Plantaedb. Dihydroagarofuran (cis-) Physicochemical Properties. View Source

Differential Anti-HSV-2 Activity

Cangorinine E-1 possesses a remarkably high topological polar surface area (tPSA) of 253 Ų [1]. In stark contrast, the dihydroagarofuran core scaffold has a tPSA of only 9.23 Ų . This class-level inference (based on structural feature comparison) underscores that the compound's extensive array of oxygen-rich ester substituents (19 hydrogen bond acceptors) dramatically increases its polarity and hydrogen-bonding capacity.

Anti-HSV-2 Differentiation

Class-level

Cangorinine E-1: weak inhibition

Compound 17: moderate inhibition

May support SAR benchmarking with structural analogs.

Qualitative endpoint; antiviral context requires review.

Evidence Dimension	Topological polar surface area (tPSA)
Target Compound Data	tPSA = 253 Ų
Comparator Or Baseline	Dihydroagarofuran core scaffold: tPSA = 9.23 Ų
Quantified Difference	ΔtPSA = 243.77 Ų (higher polarity)
Conditions	In silico calculation / vendor reported data

Why This Matters

A tPSA value >140 Ų is generally associated with poor oral bioavailability but can be advantageous for targeting extracellular or luminal targets. This extreme value distinguishes Cangorinine E-1 from simpler SPAs and must be considered for any in vivo or cell-based study design.

• [1] InvivoChem. Cangorinine E-1 (CAS 155944-24-4) Product Datasheet: Physicochemical Properties. View Source

Molecular Complexity and Stereochemical Density: A Structurally Defined Entity

Cangorinine E-1 is characterized by a high degree of molecular complexity (complexity score 1810) and contains 13 defined atom stereocenters [1]. This stereochemical density is a hallmark of the highly oxygenated dihydroagarofuran class but is not uniformly distributed among analogs. For instance, simpler dihydroagarofuran derivatives or synthetic intermediates lack this stereochemical richness. The precise stereochemical definition (validated by X-ray or detailed NMR) is essential for reproducible biological activity.

Evidence Dimension	Molecular complexity and stereocenter count
Target Compound Data	Complexity score = 1810; Stereocenters = 13
Comparator Or Baseline	Dihydroagarofuran core scaffold: Complexity = ~300; Stereocenters ≤ 4 (estimated based on core skeleton)
Quantified Difference	Substantially higher complexity and stereochemical richness
Conditions	Vendor-reported physicochemical characterization data

Why This Matters

High stereochemical complexity necessitates rigorous analytical characterization (e.g., HPLC purity, NMR, optical rotation) to ensure batch-to-batch consistency. Procurement from reputable sources with full certificates of analysis is critical to avoid inactive or mis-identified stereoisomers.

• [1] InvivoChem. Cangorinine E-1 (CAS 155944-24-4) Product Datasheet: Physicochemical Properties. View Source

Cangorinine E-1 Research Applications

Lead for Antileishmanial Drug Discovery

Researchers seeking to profile the antiviral breadth of sesquiterpene pyridine alkaloids from T. wilfordii should use Cangorinine E-1 as a benchmark for 'weak' activity. Its inclusion in screening panels alongside compound 17 (moderate activity) [1] allows for structure-activity relationship (SAR) studies focused on the specific ester modifications that enhance anti-HSV-2 potency. This application is strictly for in vitro mechanistic or screening studies, not for therapeutic development.

SAR Probe for Sesquiterpene Alkaloids

Due to its exceptionally high tPSA (253 Ų) and moderate LogP (2.1) [1], Cangorinine E-1 serves as a valuable model compound for studying the impact of extreme polarity on cellular permeability, efflux transporter interactions, and solubility in biorelevant media. It is particularly suited for comparative studies against simpler dihydroagarofuran cores (tPSA ~9 Ų) [2] to establish baseline data for SPA drug-likeness assessments.

Antiviral Screening Reference Standard

Given its defined stereochemistry (13 stereocenters) [1] and well-characterized spectroscopic profile, Cangorinine E-1 can be employed as a chromatographic standard (e.g., in HPLC or UPLC-MS) for the dereplication and quantification of related dihydroagarofuran alkaloids in plant extracts from Tripterygium and Maytenus species. Its high purity commercial availability (typically ≥98%) supports robust analytical method development.

Application

Selection Property

Validation Focus

Antileishmanial model studies

Protozoal selectivity profile

Leishmania model endpoint validation

Dihydroagarofuran SAR studies

Structural analog activity differentiation

Pharmacophore mapping by analog comparison

Antiherpetic screening calibration

Defined qualitative activity baseline

HSV-2 assay benchmarking and reference control

• [1] Luo Y, Pu X, Luo G, et al. Dihydroagarofuran derivatives from the dried roots of Tripterygium wilfordii. J Nat Prod. 2012;75(1):98-102. PMID: 22148431. View Source
• [2] InvivoChem. Cangorinine E-1 (CAS 155944-24-4) Product Datasheet: Physicochemical Properties. View Source